4-Tert-butoxy-3-(cyclohexylmethyl)phenol

• Molecular Formula: C17H26O2
• Molecular Weight: 262.4 g/mol
• IUPAC Name: 3-(cyclohexylmethyl)-4-[(2-methylpropan-2-yl)oxy]phenol
• InChI: InChI=1S/C17H26O2/c1-17(2,3)19-16-10-9-15(18)12-14(16)11-13-7-5-4-6-8-13/h9-10,12-13,18H,4-8,11H2,1-3H3
• InChI Key: BCHMATYNELUDCF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=C(C=C1)O)CC2CCCCC2

Description

4-Tert-butoxy-3-(cyclohexylmethyl)phenol is a phenolic compound featuring a tert-butoxy group at the para position and a cyclohexylmethyl substituent at the meta position of the aromatic ring. The tert-butoxy group is a bulky, electron-donating substituent that enhances steric hindrance and influences the compound’s acidity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Tert-butoxy-3-(cyclohexylmethyl)phenol typically involves the alkylation of a phenol derivative. One common method is the reaction of 4-tert-butylphenol with cyclohexylmethyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the product through various purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Tert-butoxy-3-(cyclohexylmethyl)phenol can undergo several types of chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced under specific conditions to yield different reduced forms.

Substitution: The tert-butoxy and cyclohexylmethyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) or alkylating agents can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

4-Tert-butoxy-3-(cyclohexylmethyl)phenol has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s phenolic structure makes it a candidate for studying antioxidant properties and interactions with biological molecules.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Tert-butoxy-3-(cyclohexylmethyl)phenol involves its interaction with various molecular targets. The phenolic group can participate in hydrogen bonding and other interactions with proteins and enzymes, potentially affecting their activity. The tert-butoxy and cyclohexylmethyl groups may influence the compound’s hydrophobicity and overall molecular interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-Tert-butoxy-3-(cyclohexyloxy)phenol (CAS 1243279-72-2)

• Structural Difference : The cyclohexyloxy group (ether linkage) replaces the cyclohexylmethyl (alkyl linkage).
• Physicochemical Properties :
  • Molecular weight: 264.36 g/mol (C₁₆H₂₄O₃) vs. ~276.4 g/mol (estimated for the target compound, C₁₇H₂₆O₂).
  • The alkyl chain in the target compound increases lipophilicity (logP) compared to the ether analog, favoring interactions with hydrophobic biological targets .
• Synthesis : Both compounds likely employ similar alkylation strategies, but the target compound may require distinct reagents (e.g., cyclohexylmethyl halides) to introduce the alkyl substituent .

4-(Benzyloxy)-3-phenethoxyphenol (C3)

• Structural Difference : Benzyloxy and phenethoxy substituents instead of tert-butoxy and cyclohexylmethyl.
• Synthetic Yield: C3 was synthesized in 96% yield via oxidation and hydrolysis, suggesting efficient methods for multi-substituted phenols. The target compound’s synthesis may require optimized conditions due to steric challenges from bulkier groups .

Ugonins and Flavonoid Derivatives

• Key Finding: Cyclohexylmethyl-substituted ugonins (e.g., compound 1, IC₅₀ = 0.05 µM) exhibit 88-fold greater inhibitory activity against bacterial neurites (BNA) than parent flavonoids like luteolin (IC₅₀ = 4.4 µM). This highlights the critical role of the cyclohexylmethyl group in enhancing bioactivity .
• Implication : The target compound’s cyclohexylmethyl group may similarly improve potency in biological applications compared to analogs with smaller or less lipophilic substituents.

Data Table: Comparative Analysis of Key Compounds

Compound Name	Substituents	Molecular Weight (g/mol)	Key Biological Activity (IC₅₀)	Reference
4-Tert-butoxy-3-(cyclohexylmethyl)phenol	tert-butoxy, cyclohexylmethyl	~276.4*	N/A (inferred from analogs)
4-Tert-butoxy-3-(cyclohexyloxy)phenol	tert-butoxy, cyclohexyloxy	264.36	N/A
Ugonin 1	Cyclohexylmethyl on flavonoid	N/A	0.05 µM (BNA inhibition)
Luteolin (parent compound)	Hydroxyl groups	286.24	4.4 µM (BNA inhibition)
4-(Benzyloxy)-3-phenethoxyphenol (C3)	Benzyloxy, phenethoxy	334.39	N/A

*Estimated based on structural similarity.